Cas no 138042-14-5 (3-Pyridinecarboxylic acid, 1,6-dihydro-6-oxo-1-(2-propenyl)-, methylester)

• Product Name: 3-Pyridinecarboxylic acid, 1,6-dihydro-6-oxo-1-(2-propenyl)-, methylester
• CAS No: 138042-14-5
• MF: C₁₀H₁₁NO₃
• MW: 193.199242830276
• CID: 1249448
• PubChem ID: 71726949
• Update Time: 2025-04-20

3-Pyridinecarboxylic acid, 1,6-dihydro-6-oxo-1-(2-propenyl)-, methylester Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarboxylic acid, 1,6-dihydro-6-oxo-1-(2-propenyl)-, methylester
• 138042-14-5
• methyl 1-allyl-6-oxo-1,6-dihydropyridine-3-carboxylate
• DB-416766
• methyl 6-oxo-1-(prop-2-en-1-yl)-1,6-dihydropyridine-3-carboxylate
• SCHEMBL16672350
• AKOS040819119

• Inchi： 1S/C10H11NO3/c1-3-6-11-7-8(10(13)14-2)4-5-9(11)12/h3-5,7H,1,6H2,2H3
• InChI Key： ATDAYUCVTVCDSC-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=CC(N(C=1)CC=C)=O)=O

Computed Properties

• Exact Mass: 367.14203
• Monoisotopic Mass: 193.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 328
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 46.6Ų

Experimental Properties

• PSA: 76.07